![molecular formula C11H16F3N3 B2369353 1-(4,4,4-Trifluorobutyl)-4,5,6,7-tetrahydroindazol-6-amine CAS No. 2253639-47-1](/img/structure/B2369353.png)
1-(4,4,4-Trifluorobutyl)-4,5,6,7-tetrahydroindazol-6-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds similar to 1-(4,4,4-Trifluorobutyl)-4,5,6,7-tetrahydroindazol-6-amine has been described in the literature. For example, a method for preparing 4,4,4-trifluoro-1-(4-methyl phenyl)butane-1,3-dione involves reacting ethyl trifluoro acetate and ethyl acetate under the presence of base . Another synthesis method involves reacting ethyl trifluoroacetate with a Grignard reagent .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various computational methods. For example, the InChI code and key can be used to represent the molecule’s structure .
Chemical Reactions Analysis
The chemical reactions involving this compound can be complex. For instance, the conformational landscape and intricate conformational relaxation paths of 4,4,4-trifluoro-1-butanol, a related compound, have been studied using rotational spectroscopy and quantum chemical calculations .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various methods. For example, the compound has a molecular weight of 247.26 and is a liquid at room temperature .
Scientific Research Applications
Antitumor Activities
1-(4,4,4-Trifluorobutyl)-4,5,6,7-tetrahydroindazol-6-amine, a derivative of tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-amine, has shown potential in antitumor activities. A study demonstrated that certain derivatives exhibit potent antitumor activity against BCG-823 cells, surpassing the effectiveness of 5-fluorouracil (聂瑶 et al., 2014).
Sensor Applications
Amphoteric cruciforms, similar in structure to this compound, show significant changes in absorption and emission when exposed to various chemicals, indicating potential in sensor applications for metal cations and amines (Psaras L. McGrier et al., 2011).
Molecular Structure Studies
Studies on the molecular structure of complexes formed by aromatic NH and OH proton donors with aliphatic amines, including compounds related to this compound, have enhanced understanding of molecular interactions and potential homoconjugated NHN+ cation formation (J. P. Castaneda et al., 2001).
Synthesis of Nitrogen-Rich Compounds
Research on the synthesis of nitrogen-rich compounds, including imidazole and 1,2,4-triazole-based molecules, is relevant for applications in nitrogen-rich gas generators. Such studies often involve compounds structurally related to this compound (D. Srinivas et al., 2014).
Biomimetic Synthesis
Biomimetic synthesis of coelenterazine analogs, involving similar structures to this compound, has been explored. This approach is significant for developing novel synthetic pathways and understanding biological mimicry (I. Devillers et al., 2002).
Material Science Applications
The chemical framework of this compound is relevant in material science, particularly in the synthesis of novel fluorinated polyimides. These polyimides have applications in creating materials with low moisture absorption and low dielectric constants, useful in various industrial applications (C. Chung et al., 2008).
Dopaminergic Activity Research
Tetrahydroindazoles, closely related to this compound, have been studied for their dopaminergic activity. Such research is crucial for understanding neurological functions and developing treatments for related disorders (L. Mcquaid et al., 1989).
Properties
IUPAC Name |
1-(4,4,4-trifluorobutyl)-4,5,6,7-tetrahydroindazol-6-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16F3N3/c12-11(13,14)4-1-5-17-10-6-9(15)3-2-8(10)7-16-17/h7,9H,1-6,15H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAQOJLFIMZYJSE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(CC1N)N(N=C2)CCCC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16F3N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.